Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl-

• CAS No.: 61623-79-8
• Molecular Formula: C27H24OS
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-methoxy-4-[(2-methylphenyl)sulfanyl-diphenylmethyl]benzene
• InChI: InChI=1S/C27H24OS/c1-21-11-9-10-16-26(21)29-27(22-12-5-3-6-13-22,23-14-7-4-8-15-23)24-17-19-25(28-2)20-18-24/h3-20H,1-2H3
• InChI Key: HTUOAARDOPBCNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=C(C=C4)OC

Description

Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl- is an organic compound that belongs to the class of aromatic hydrocarbons. This compound is characterized by its complex structure, which includes a benzene ring substituted with a methoxyphenyl group, a diphenylmethylthio group, and a methyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl- typically involves multiple steps. One common method includes the protection of functional groups to prevent unwanted side reactions. For instance, the methoxyphenyl group can be protected using methoxymethyl ether (MOM) or methoxytrityl (MMT) groups, which are later removed by acid or hydrogenolysis .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach involves large-scale synthesis using similar protection and deprotection strategies, along with purification techniques to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl- undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and oxidizing or reducing agents. For example, electrophilic aromatic substitution reactions often use strong acids like sulfuric acid or nitric acid .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation reactions may produce sulfoxides or sulfones, while substitution reactions may yield various substituted benzene derivatives.

Scientific Research Applications

Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl- has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a protecting group for hydroxyl groups.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism of action of Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl- involves its interaction with molecular targets and pathways. The compound’s aromatic structure allows it to participate in various chemical reactions, influencing its biological activity. The specific molecular targets and pathways depend on the context of its use, such as in drug development or chemical synthesis .

Comparison with Similar Compounds

Similar Compounds

Benzene, 1,4-dimethoxy-:

Benzene, 1-ethynyl-4-methoxy-: This compound features an ethynyl group and a methoxy group attached to the benzene ring.

Uniqueness

Benzene, 1-[[(4-methoxyphenyl)diphenylmethyl]thio]-2-methyl- is unique due to its combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various scientific research applications, particularly in organic synthesis and drug development.